Cas no 105122-45-0 (Benzene, [1-methoxy-2,2-dimethyl-1-(methylthio)propyl]-)

• Product Name: Benzene, [1-methoxy-2,2-dimethyl-1-(methylthio)propyl]-
• CAS No: 105122-45-0
• MF: C₁₃H₂₀OS
• MW: 224.362302780151
• CID: 1150799
• PubChem ID: 13722856
• Update Time: 2025-04-20

Benzene, [1-methoxy-2,2-dimethyl-1-(methylthio)propyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [1-methoxy-2,2-dimethyl-1-(methylthio)propyl]-
• (1-methoxy-2,2-dimethyl-1-methylsulfanylpropyl)benzene
• [1-Methoxy-2,2-dimethyl-1-(methylsulfanyl)propyl]benzene
• 105122-45-0
• DTXSID30547650

• Inchi： 1S/C13H20OS/c1-12(2,3)13(14-4,15-5)11-9-7-6-8-10-11/h6-10H,1-5H3
• InChI Key： LTYYDLPJFRBRLA-UHFFFAOYSA-N
• SMILES： S(C)C(C1C=CC=CC=1)(C(C)(C)C)OC

Computed Properties

• Exact Mass: 224.1236
• Monoisotopic Mass: 224.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23